Cas no 104499-08-3 ((S)-4-Isopropyloxazolidine-2-thione)

(S)-4-Isopropyloxazolidine-2-thione is a chiral oxazolidine derivative featuring a thione functional group, which enhances its utility in asymmetric synthesis and catalysis. Its stereospecific structure makes it valuable as a ligand or building block in the preparation of enantiomerically pure compounds. The isopropyl substituent contributes to steric and electronic modulation, improving selectivity in metal coordination and organic transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where precise stereocontrol is critical. Its stability under various reaction conditions further broadens its applicability in synthetic chemistry. Available in high purity, it is suitable for rigorous laboratory and industrial applications.

(S)-4-Isopropyloxazolidine-2-thione structure

104499-08-3 structure

Product Name:(S)-4-Isopropyloxazolidine-2-thione

CAS No:104499-08-3

MF:C₆H₁₁NOS

MW:145.222640275955

MDL:MFCD06658218

CID:138551

PubChem ID:24861314

Update Time:2025-10-29

(S)-4-Isopropyloxazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

- (S)-4-Isopropyloxazolidine-2-thione
- (S)-(-)-4-ISOPROPYL-2-OXAZOLIDINETHIONE
- 2-Oxazolidinethione,4-(1-methylethyl)-, (4S)-
- (4S)-(-)-4-ISOPROPYL-1,3-OXAZOLIDINE-2-THIONE
- (S)-(-)-4-ISOPROPYL-1,3-OXAZOLIDINETHIONE
- (S)-4-isopropyl-1,3-oxazolidine-2-thione
- (S)-4-isopropyloxazolidin-2-thione
- 4-(S)-isopropyl-1,3-oxazolidine-2-thione
- 4-isopropyloxazolidine-2-thione
- (S)-4-Isopropyl-2-oxazolidinethione,99%e.e.
- (S)-4-Isopropyl-2-oxazolidinethione, min. 98%
- AS-77986
- 104499-08-3
- A896208
- AKOS006237206
- (S)-(-)-4-Isopropyl-2-oxazolidinethione, 99%
- 84272-19-5
- 4-(Propan-2-yl)-4,5-dihydro-1,3-oxazole-2-thiol
- MFCD00051949
- E78370
- (4S)-4-propan-2-yl-1,3-oxazolidine-2-thione
- DTXSID001004580
- 4-Isopropyl-1,3-oxazolidine-2-thione #
- (R)-4-Isopropyl-3-oxazolidinethione
- 2-Oxazolidinethione,4-(1-methylethyl)-,(4S)-
- CIRDXQWBLPPFPN-RXMQYKEDSA-N
- CS-W016360
- SCHEMBL14099383
- (4S)-4-isopropyl-1,3-oxazolidine-2-thione
- MDL： MFCD06658218
- Inchi： 1S/C6H11NOS/c1-4(2)5-3-8-6(9)7-5/h4-5H,3H2,1-2H3,(H,7,9)/t5-/m1/s1
- InChI Key： CIRDXQWBLPPFPN-RXMQYKEDSA-N
- SMILES： S=C1N[C@H](CO1)C(C)C

Computed Properties

Exact Mass: 145.05600
Monoisotopic Mass: 145.05613515g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.7
Topological Polar Surface Area: 53.4Å²

Experimental Properties

Color/Form: crystal
Density: 1.11
Melting Point: 51-53 °C (lit.)
Boiling Point: 171.2°Cat760mmHg
Flash Point: 57.3°C
Refractive Index: 1.532
PSA: 53.35000
LogP: 1.24450
Optical Activity: [α]20/D −23°, c = 0.4 in chloroform
Solubility: Not determined
Vapor Pressure: No data available

(S)-4-Isopropyloxazolidine-2-thione Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Safety Term：26-36
Risk Phrases：R36/37/38
Storage Condition：Store at 4 ° C, -4 ° C is better

(S)-4-Isopropyloxazolidine-2-thione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A404500-1g	(S)-4-Isopropyloxazolidine-2-thione	104499-08-3	95+%	1g	$82.0	2025-02-20
Chemenu	CM191268-5g	(S)-4-isopropyloxazolidine-2-thione	104499-08-3	95%	5g	$669	2021-08-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD9670-1g	(S)-4-Isopropyloxazolidine-2-thione	104499-08-3	95+%	1g	￥855.0	2022-03-01
Apollo Scientific	OR14523-1g	(S)-4-Isopropyl-1,3-oxazolidine-2-thione	104499-08-3	98+%	1g	£72.00	2024-07-20
Apollo Scientific	OR14523-5g	(S)-4-Isopropyl-1,3-oxazolidine-2-thione	104499-08-3	98+%	5g	£302.00	2024-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R853938-1g	(R)-4-Isopropyl-3-oxazolidinethione	104499-08-3	≥98%,≥99% e.e.	1g	￥642.00	2022-10-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD9670-100mg	(S)-4-Isopropyloxazolidine-2-thione	104499-08-3	95+%	100mg	￥308.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD9670-250mg	(S)-4-Isopropyloxazolidine-2-thione	104499-08-3	95+%	250mg	￥518.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD9670-5g	(S)-4-Isopropyloxazolidine-2-thione	104499-08-3	95+%	5g	￥3337.0	2022-03-01
abcr	AB235174-500 mg	(S)-4-Isopropyl-1,3-oxazolidine-2-thione, 98%; .	104499-08-3	98%	500 mg	€125.00	2023-07-20